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In the ever-evolving landscape of energetic materials, the pursuit of enhanced performance

without compromising safety remains a paramount objective for researchers and defense

professionals. This guide provides a detailed comparative study of two highly powerful

explosives: Hexanitrobenzene (HNB) and 2,4,6,8,10,12-Hexanitro-2,4,6,8,10,12-

hexaazaisowurtzitane (CL-20). This objective analysis, supported by experimental data, aims to

inform researchers, scientists, and drug development professionals on the distinct

characteristics of these two compounds.

Executive Summary
Hexanitrobenzene (HNB), a fully nitrated aromatic compound, has long been recognized for

its exceptional explosive power. However, its practical application has been hindered by its

notable instability. In contrast, CL-20, a caged nitramine, represents a more recent

advancement, offering superior performance characteristics that, in some respects, surpass

those of HNB, alongside a complex sensitivity profile that varies with its crystalline form. This

guide will delve into a quantitative comparison of their performance metrics and sensitivity to

external stimuli, providing a clear framework for their evaluation.

Performance Characteristics: A Quantitative
Comparison
The performance of an explosive is primarily determined by its detonation velocity, detonation

pressure, density, and heat of formation. These parameters collectively dictate the energy
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output and effectiveness of the material. The following table summarizes the key performance

data for HNB and CL-20.

Property Hexanitrobenzene (HNB) CL-20 (ε-polymorph)

Chemical Formula C₆N₆O₁₂ C₆H₆N₁₂O₁₂

Molar Mass ( g/mol ) 348.10 438.24

Density (g/cm³) 1.98 - 2.01[1] 2.044[2]

Heat of Formation (kJ/mol) +17.48[3] +454[2]

Detonation Velocity (m/s) 9,277 - 9,340[3][4] 9,380 - 9,500[2]

Detonation Pressure (GPa) ~43[3] ~42 - 44.22[2]

As the data indicates, CL-20, particularly its most stable epsilon (ε) polymorph, exhibits a

higher density and a significantly greater positive heat of formation, contributing to its superior

detonation velocity and pressure compared to HNB.

Sensitivity to External Stimuli
The sensitivity of an explosive to impact and friction is a critical factor in its handling, storage,

and application. A lower sensitivity value generally indicates a greater susceptibility to initiation.

Sensitivity Parameter Hexanitrobenzene (HNB) CL-20

Impact Sensitivity (BAM Drop

Hammer)

Conflicting Data: "None"

reported in older sources[1][3];

1 J reported in a 2022 study[4]

2.0 - 4.4 J (solvent/antisolvent

method)[2]

Friction Sensitivity (BAM

Friction Test)

Conflicting Data: "None"

reported in older sources[1][3];

5 N reported in a 2022 study[4]

84% explosion probability

(compared to raw CL-20)[4];

can be reduced with coating[2]

There is a notable discrepancy in the reported sensitivity data for HNB. While older literature

often cites it as having no sensitivity to shock and friction, a more recent 2022 study reports
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specific, low values for impact and friction sensitivity, suggesting it is a primary explosive[4].

This newer data aligns with the compound's known instability in moist air[4].

The sensitivity of CL-20 is also a complex issue, as it is highly dependent on the crystal

polymorph, particle size, and the presence of impurities[5]. The ε-polymorph is generally

considered the least sensitive and most desirable for applications[2].

Experimental Protocols
The data presented in this guide is derived from standardized experimental procedures

designed to ensure reproducibility and comparability.

Impact Sensitivity Testing (BAM Drop Hammer Method)
The impact sensitivity of energetic materials is commonly determined using the BAM

(Bundesanstalt für Materialforschung) drop hammer apparatus.

Methodology:

A small, precisely measured sample of the explosive (typically 40 mg) is placed in a

standardized steel sleeve with two steel pins.

This assembly is positioned on the anvil of the drop hammer apparatus.

A weight of a specified mass (e.g., 1 kg, 5 kg, or 10 kg) is dropped from a known height onto

the upper steel pin.

The outcome (explosion, decomposition, or no reaction) is observed.

The test is repeated at various drop heights to determine the 50% probability of initiation

(H₅₀), which is the height at which there is a 50% chance of causing an explosion. This value

is then converted to Joules (J).

Friction Sensitivity Testing (BAM Friction Test Method)
The BAM friction test is employed to assess the sensitivity of a substance to frictional stimuli.

Methodology:
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A small sample of the explosive is spread on a porcelain plate.

A porcelain pin is placed on the sample, and a specific load is applied.

The porcelain plate is then moved back and forth under the pin in a controlled manner.

The test is conducted with varying loads to determine the lowest load at which an ignition,

spark, or explosion occurs in at least one out of six trials. The result is reported in Newtons

(N).

Visualizing the Comparison and Experimental
Workflow
To further clarify the relationships and processes discussed, the following diagrams have been

generated using Graphviz.
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Hexanitrobenzene (HNB)

CL-20

HNB
C₆N₆O₁₂

Performance:
- Detonation Velocity: ~9300 m/s

- Density: ~2.0 g/cm³
- Detonation Pressure: ~43 GPa

 exhibits

Sensitivity:
- High (Recent Data)
- Unstable in moist air

 possesses

Comparison

CL-20
C₆H₆N₁₂O₁₂

Performance:
- Detonation Velocity: ~9400 m/s

- Density: ~2.04 g/cm³
- Detonation Pressure: ~44 GPa

 exhibits

Sensitivity:
- Varies with polymorph

- ε-form is least sensitive

 possesses

CL-20 offers higher performance
 with manageable sensitivity

 compared to the unstable HNB.

leads to
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Start: Sample Preparation

Impact Sensitivity Test
(BAM Drop Hammer)

Friction Sensitivity Test
(BAM Friction Apparatus)

Data Analysis
(e.g., Bruceton Method)

Determine H₅₀ (Impact)
& F₅₀ (Friction)

End: Sensitivity Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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